Cas no 1493314-87-6 (2-cyclohexyl-2-methoxyethan-1-amine)

• Product Name: 2-cyclohexyl-2-methoxyethan-1-amine
• CAS No: 1493314-87-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 4602238
• Update Time: 2025-05-20

2-cyclohexyl-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-2-methoxyethan-1-amine
• Cyclohexaneethanamine, β-methoxy-

• Inchi： 1S/C9H19NO/c1-11-9(7-10)8-5-3-2-4-6-8/h8-9H,2-7,10H2,1H3
• InChI Key： SAGXQEXZNLAHBA-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(OC)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-cyclohexyl-2-methoxyethan-1-amine

2-Cyclohexyl-2-methoxyethan-1-amine: A Comprehensive Overview

2-Cyclohexyl-2-methoxyethan-1-amine, also known by its CAS number 1493314-87-6, is a versatile organic compound with a unique structure that combines a cyclohexyl group, a methoxy group, and an amine functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The combination of these functional groups makes it a valuable intermediate in organic synthesis, enabling the creation of complex molecules with tailored properties.

The molecular structure of 2-cyclohexyl-2-methoxyethan-1-amine is characterized by a central ethane backbone. One carbon is substituted with a cyclohexyl group, providing steric bulk and rigidity, while the adjacent carbon bears a methoxy group (-OCH₃), which introduces electron-donating properties. The terminal amine group (-NH₂) adds nucleophilic reactivity, making this compound highly versatile in chemical reactions. Recent studies have highlighted the importance of such multifunctional compounds in drug discovery, where they can serve as scaffolds for bioactive molecules.

One of the most notable applications of 2-cyclohexyl-2-methoxyethan-1-amine is in the field of medicinal chemistry. Researchers have explored its potential as a building block for developing novel therapeutics targeting various diseases. For instance, its ability to form stable amide bonds has been exploited in peptide synthesis, where it serves as a key intermediate for constructing bioactive peptides with enhanced stability and bioavailability. Additionally, its methoxy group can act as a directing moiety in Suzuki-Miyaura cross-coupling reactions, enabling the construction of biaryl structures with high precision.

In recent years, advancements in catalytic asymmetric synthesis have further expanded the utility of 2-cyclohexyl-2-methoxyethan-1-amine. By employing chiral catalysts, chemists have successfully synthesized enantiomerically enriched derivatives of this compound. These enantiopure compounds are valuable in asymmetric drug design, where stereochemistry plays a critical role in determining biological activity. For example, one study demonstrated that the (R)-enantiomer of this compound exhibits superior inhibitory activity against a specific kinase compared to its (S)-counterpart.

Beyond medicinal chemistry, 2-cyclohexyl-2-methoxyethan-1-amine has found applications in materials science. Its amine functionality makes it suitable for use in polyurethane synthesis, where it can serve as a curing agent or chain extender. The cyclohexyl group contributes to the mechanical properties of the resulting polymers, while the methoxy group enhances compatibility with polar solvents. Recent research has focused on optimizing reaction conditions to improve the mechanical and thermal stability of polyurethanes derived from this compound.

The synthesis of 2-cyclohexyl-2-methoxyethan-1-amine typically involves multi-step processes that combine nucleophilic substitution and elimination reactions. One common approach involves the alkylation of cyclohexylamine with an appropriately substituted epoxide or alkyl halide. The reaction sequence often requires careful optimization to achieve high yields and selectivity. Recent advances in transition metal catalysis have enabled more efficient routes to this compound, reducing reaction times and minimizing waste generation.

From an environmental perspective, the eco-friendly synthesis and application of 2-cyclohexyl-2-methoxyethan-1-amine have become topics of interest. Researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and biocatalysts. For example, one study reported the use of enzymes such as lipases to catalyze key steps in its synthesis under mild conditions. Such approaches not only reduce environmental impact but also align with global sustainability goals.

In conclusion, 2-cyclohexyl-2-methoxyethan-1-amine is a multifaceted compound with diverse applications across various industries. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, while ongoing research continues to uncover new ways to harness its potential. As advancements in synthetic methodologies and materials science progress, this compound is poised to play an even more significant role in shaping future innovations.